Cas no 52464-50-3 (Benzenamine, 2-(hexyloxy)-)

• Product Name: Benzenamine, 2-(hexyloxy)-
• CAS No: 52464-50-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 359562
• PubChem ID: 15937452
• Update Time: 2025-04-19

Benzenamine, 2-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(hexyloxy)-
• 2-hexoxyaniline
• DTXSID00579887
• 52464-50-3
• YRYXVHAMZJRKQX-UHFFFAOYSA-N
• SCHEMBL5085710
• 2-(HEXYLOXY)ANILINE
• Benzenamine, 2-(hexyloxy)-,
• VS-13230
• A1-05044
• 2-(hexyloxy)benzenamine
• AKOS000102662

• Inchi： 1S/C12H19NO/c1-2-3-4-7-10-14-12-9-6-5-8-11(12)13/h5-6,8-9H,2-4,7,10,13H2,1H3
• InChI Key： YRYXVHAMZJRKQX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CCCCCC

Computed Properties

• Exact Mass: 193.14677
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25